![molecular formula C17H20N2O2S B5523178 4-methyl-N'-(2,3,4-trimethylbenzylidene)benzenesulfonohydrazide](/img/structure/B5523178.png)
4-methyl-N'-(2,3,4-trimethylbenzylidene)benzenesulfonohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N'-(2,3,4-trimethylbenzylidene)benzenesulfonohydrazide, also known as MTTBSH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTTBSH is a sulfonohydrazide derivative that has been synthesized and studied extensively for its unique properties and potential applications.
Scientific Research Applications
Synthesis and Bioactivity Studies
Research has led to the synthesis of new compounds starting from derivatives like 4-hydrazinobenzenesulfonamide, with potential applications in bioactivity studies. These compounds have been tested for their cytotoxicity, tumor specificity, and inhibition of carbonic anhydrase, showing promising results for anti-tumor activity studies (Gul et al., 2016).
Sensor Development for Ionic Detection
Derivatives have been synthesized and used in sensor development for the detection of specific ions like yttrium (Y3+) and mercury (Hg2+), exhibiting sensitivity, selectivity, and long-term stability, which are crucial for environmental monitoring and industrial applications (Hussain et al., 2017).
Anticancer Activity and DNA Interaction
Compounds synthesized from benzenesulfonohydrazide derivatives have been screened for in vitro anticancer activity against various human cancer cell lines, showing significant activity. Additionally, their interaction with DNA suggests potential for therapeutic applications (Kumar et al., 2015).
Corrosion Inhibition
Newly synthesized sulfonohydrazide derivatives have been investigated as corrosion inhibitors for metals in acidic environments, demonstrating effectiveness in protecting metals from corrosion, which is beneficial for industrial applications (Ichchou et al., 2019).
Environmental Remediation
The adsorption characteristics of compounds related to benzenesulfonohydrazide on graphene have been evaluated, showing high adsorption capacities for organic chemicals. This suggests their potential use in water treatment and environmental remediation processes (Wu et al., 2011).
Mechanism of Action
Properties
IUPAC Name |
4-methyl-N-[(E)-(2,3,4-trimethylphenyl)methylideneamino]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O2S/c1-12-5-9-17(10-6-12)22(20,21)19-18-11-16-8-7-13(2)14(3)15(16)4/h5-11,19H,1-4H3/b18-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFZHANFOIVWJFN-WOJGMQOQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NN=CC2=C(C(=C(C=C2)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N/N=C/C2=C(C(=C(C=C2)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.